Cas no 55-40-3 (rac a-Methyl DOPA)

Technical Introduction: rac α-Methyl DOPA rac α-Methyl DOPA is a synthetic phenylalanine derivative and a racemic mixture of the α-methylated form of L-DOPA. It serves as an intermediate in pharmaceutical synthesis and research, particularly in studying dopaminergic pathways and enzyme inhibition. The methyl substitution enhances metabolic stability, making it useful for investigating catecholamine biosynthesis and related neurological mechanisms. Its racemic form allows for comparative studies of stereoselective biological activity. rac α-Methyl DOPA is valued for its consistent purity and suitability as a reference standard in analytical applications. Proper handling is required due to its sensitivity to oxidation.

rac a-Methyl DOPA structure

Product Name:rac a-Methyl DOPA

CAS No:55-40-3

MF:C₁₀H₁₃NO₄

MW:211.214523077011

MDL:MFCD00065917

CID:378147

PubChem ID:4138

Update Time:2025-08-10

rac a-Methyl DOPA Chemical and Physical Properties

Names and Identifiers

- Tyrosine, 3-hydroxy-a-methyl-
- rac α-Methyl DOPA
- 2-METHYL-3-(3,4-DIHYDROXYPHENYL)-DL-ALANINE
- DL-Methyldopa
- Methyldopa
- rac Alpha-Methyl DOPA
- .alpha.-Methyl-.beta.-(3,4-dihydroxyphenyl)-L-alanine
- A830691
- Dl-.alpha.-methyl dopa
- .alpha.-Methyl-L-(3,4-dihydroxyphenyl)alanine
- L-(-)-.alpha.-Methyl-.beta.-(3,4-dihydroxyphenyl)alanine
- Q27256299
- 55-40-3
- L-(-)-.beta.-(3,4-Dihydroxyphenyl)-.alpha.-methylalanine
- rac alpha -Methyl DOPA
- FT-0604487
- NCGC00015631-04
- HMS3259C21
- Mulfasin
- WLN: QVXZ1&1R CQ DQ
- NCI-C55721
- 2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid
- ( inverted exclamation markA)-ALPHA-Methyldopa
- AC-11788
- Tox21_500770
- Alanine,4-dihydroxyphenyl)-2-methyl-, L-(-)-
- L-.alpha.-Methyldopa
- (+/-)-methyldopa
- Alanine,4-dihydroxyphenyl)-2-methyl-, L-
- L-(.alpha.-Md)
- Methyldopa anhydrous, (+/-)-
- METHYLDOPA DL-FORM [MI]
- Alanine, 3-(3,4-dihydroxyphenyl)-2-methyl-, L-
- L-Methyldopa
- M-3586
- DL-2-METHYL-3-(3,4-DIHYDROXYPHENYL)ALANINE
- LP00770
- NCGC00094109-02
- (+/-)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
- .alpha.-Methyldopa
- .alpha.-Methyl-L-dopa
- Elanpres
- 2-(3,4-dihydroxybenzyl)-2-aminopropanoic acid
- HMS3266O08
- Methyl-dopa
- W-105556
- ALANINE, 3-(3,4-DIHYDROXYPHENYL)-2-METHYL-, DL-
- Equibar
- M 7277
- NCGC00015631-09
- SR-01000075631
- 3-Hydroxy-alpha-methyltyrosine
- 2-Methyl-3-(3,4-dihydroxyphenyl)alanine
- racemic alpha-Methyldopa
- EN300-297472
- Methyldopa dl-form
- BCP28393
- EINECS 209-088-7
- alpha-Methyl-DL-beta-3,4-Dihydroxyphenylalanine
- (S)-(-)-.alpha.-Methyldopa
- HMS3262I22
- SCHEMBL196981
- 2-amino-2-methyl-3-(3,4-dihydroxyphenyl)propionic acid
- 2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoicacid
- Mk. b51
- 3-Hydroxy-.alpha.-methyl-L-tyrosine
- SR-01000076007-1
- Nr.C 2294
- .alpha.-Methyl-L-3,4-dihydroxyphenylalanine
- EINECS 200-232-4
- CHEBI:180994
- 2-AMINO-3-(3,4-DIHYDROXY-PHENYL)-2- METHYL-PROPIONIC ACID(CATECHOL METABOLITE)
- 3,4-Dihydroxy-2-methylphenylalanine #
- SR-01000075631-1
- ( inverted question mark)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
- AKOS017258656
- FT-0671718
- CHEMBL718
- SDCCGSBI-0050748.P005
- 33TD13T99R
- SR-01000076007
- L-Tyrosine, 3-hydroxy-.alpha.-methyl-
- (?)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
- 2,2,3,4,4-PENTABDE
- METHYLN-4-BOC-N-1-CBZ-2-PIPERAZINECARBOXYLATE
- 3-Hydroxy-alpha-methyl-DL-tyrosine
- Aldomine
- DL-Tyrosine, 3-hydroxy-alpha-methyl-
- DL-.ALPHA.-METHYL-3-(3,4-DIHYDROXYPHENYL)ALANINE
- NCGC00015631-05
- NS00079124
- FT-0671717
- AC-8433
- Racemic .alpha.-methyldopa
- (+/-)-.ALPHA.-METHYLDOPA
- DL-alpha-Methyl-DOPA
- MK 351
- DL-alpha-Methyl DOPA
- .alpha.-Methyl dopa
- Lopac0_000770
- alpha-methyl-3,4-dihydroxy-dl-phenylalanine
- FT-0603468
- NCGC00015631-03
- DTXSID60970356
- CCG-204855
- Aldomin
- 3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
- D-?-Methyl DOPA
- SR-01000075631-3
- Metholes
- L-.alpha.-Methyl-(3,4-dihydroxyphenyl)alanine
- L001029
- EU-0100770
- L(-)-.beta.-(3,4-Dihydroxyphenyl)-.alpha.-methylalanine
- SBI-0050748.P004
- (y)-3-(3,4-dihydroxyphenyl)-2-methyl-DL-alanine
- NCGC00094109-01
- NC00520
- UNII-33TD13T99R
- rac ?-Methyl DOPA
- NCGC00261455-01
- 555-29-3
- Methyldopa (Racemic)
- .alpha.-Medopa
- .alpha.-Methyldopa, L-
- (+-)-alpha-Methyldopa
- AKOS003273681
- Tyrosine, 3-hydroxy-.alpha.-methyl-
- rac a-Methyl DOPA
- MDL： MFCD00065917
- Inchi： 1S/C10H13NO4/c1-10(11,9(14)15)5-6-2-3-7(12)8(13)4-6/h2-4,12-13H,5,11H2,1H3,(H,14,15)
- InChI Key： CJCSPKMFHVPWAR-UHFFFAOYSA-N
- SMILES： OC(C(C)(CC1C=CC(=C(C=1)O)O)N)=O

Computed Properties

Exact Mass: 211.08400
Monoisotopic Mass: 211.084458
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 104
XLogP3: -1.9

Experimental Properties

Density: 1.403
Boiling Point: 441.6°Cat760mmHg
Flash Point: 220.9°C
Refractive Index: 1.629
PSA: 103.78000
LogP: 1.14260

rac a-Methyl DOPA Security Information

WGK Germany：3
Hazard Category Code： 36
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Safety Term：S26-S36/37
Risk Phrases：R36
Storage Condition：−20°C

rac a-Methyl DOPA Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2922509090

Overview:

2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

rac a-Methyl DOPA Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M303800-2.5mg	rac a-Methyl DOPA	55-40-3		2.5mg	$ 138.00	2023-09-07
TRC	M303800-25mg	rac a-Methyl DOPA	55-40-3		25mg	$ 1068.00	2023-09-07
Enamine	EN300-297472-0.05g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	0.05g	$22.0	2025-03-19
Enamine	EN300-297472-0.1g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	0.1g	$23.0	2025-03-19
Enamine	EN300-297472-0.25g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	0.25g	$24.0	2025-03-19
Enamine	EN300-297472-0.5g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	0.5g	$25.0	2025-03-19
Enamine	EN300-297472-1.0g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	1.0g	$26.0	2025-03-19
Enamine	EN300-297472-2.5g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	2.5g	$27.0	2025-03-19
Enamine	EN300-297472-5.0g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	5.0g	$40.0	2025-03-19
Enamine	EN300-297472-10.0g	2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid	55-40-3	95.0%	10.0g	$51.0	2025-03-19

rac a-Methyl DOPA Suppliers

Amadis Chemical Company Limited

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(CAS:55-40-3)rac a-Methyl DOPA

Order Number:A964812

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 16:16

Price ($):353.0

Email:sales@amadischem.com

Product Official Link

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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
4. Dissolution of cork biopolymers in biocompatible ionic liquids

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5. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755

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